Methyl 7-hydroxy-2-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate

• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol
• IUPAC Name: methyl 6-hydroxy-3-methyl-2H-1,4-benzodioxine-3-carboxylate
• InChI: InChI=1S/C11H12O5/c1-11(10(13)14-2)6-15-8-4-3-7(12)5-9(8)16-11/h3-5,12H,6H2,1-2H3
• InChI Key: BDTCCNWCDTTYQD-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(O1)C=C(C=C2)O)C(=O)OC

Description

Methyl 7-hydroxy-2-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate is a useful research compound. Its molecular formula is C11H12O5 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product from Step 5 (0.6 g, 2.9 mmol) was treated with 2 N KOH in ethanol under reflux for 4 h. Removal of ethanol and acidification of the residue with 2 N HCl gave the crude acid, which was dissolved in dichloromethane (mL) and treated with boron tribromide (1 M in hexane, mL, mmol) at 0 C for 1 h. The reaction was quenched with water and extracted with dichloromethane. The combined extracts were washed with brine and dried over MgSO4. Removal of solvents gave a residue which was taken up in 7:1 benzene/methanol and treated with excess trimethylsilyldiazo methane (1 m in hexane). Removal of solvents and purification of the residue by chromatography on silica gel afforded 0.48 (75% yield) of the title compound as an oil.